Cas no 1255717-16-8 (1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride)

• Product Name: 1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride
• CAS No: 1255717-16-8
• MF: C₇H₁₅ClN₄
• MW: 190.673799753189
• MDL: MFCD13186211
• CID: 4582321
• Update Time: 2025-06-10

1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-propyl-4H-1,2,4-triazol-3-yl)ethyl]amine dihydrochloride
• 1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride

• MDL： MFCD13186211
• Inchi： 1S/C7H14N4.ClH/c1-3-4-11-5-9-10-7(11)6(2)8;/h5-6H,3-4,8H2,1-2H3;1H
• InChI Key： JXPSUBJUSKXUNT-UHFFFAOYSA-N
• SMILES： C(C1=NN=CN1CCC)(N)C.Cl

1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride

Introduction to 1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride (CAS No. 1255717-16-8)

The compound 1-(4-Propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride, identified by its CAS number 1255717-16-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole derivative class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 4-propyl-4H-1,2,4-triazol-3-yl moiety linked to an ethylamine group, further stabilized by a dihydrochloride salt form, which enhances its solubility and bioavailability in aqueous systems.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their ability to modulate biological pathways effectively. The triazole core in this compound is particularly noteworthy, as it has been extensively studied for its antimicrobial, anti-inflammatory, and anti-protozoal properties. The introduction of the 4-propyl substituent at the 4-position of the triazole ring introduces steric and electronic modifications that can influence the compound's binding affinity and selectivity towards biological targets. This structural feature has been strategically employed in the design of molecules aimed at interacting with specific enzymes or receptors involved in disease mechanisms.

The ethylamine side chain extending from the triazole ring adds another layer of complexity to the molecule's pharmacophore. Ethylamine derivatives are known for their role in neurotransmitter synthesis and modulation of central nervous system (CNS) activity. By incorporating this moiety into the 1-(4-propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride structure, researchers aim to exploit its potential in developing agents that could target neurological disorders or pain management pathways. The dihydrochloride salt form not only improves the compound's stability but also facilitates its formulation into pharmaceutical dosage forms, making it more suitable for clinical trials and therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies have suggested that the triazole ring may interact with enzymes such as kinases or phosphodiesterases, which are implicated in cancer progression and inflammatory responses. Additionally, the propyl group could serve as a key determinant in modulating receptor activity by influencing binding kinetics and thermodynamics. These insights have guided the optimization of analogs with enhanced potency and reduced off-target effects.

The synthesis of 1-(4-propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the condensation of propylhydrazine with appropriate carbonyl compounds to form the triazole ring. Subsequent functionalization steps introduce the ethylamine side chain and convert it into its dihydrochloride salt form. The synthetic route must be optimized to minimize side reactions and impurities, which could affect the compound's pharmacological profile.

In vitro studies have begun to unravel the potential pharmacological properties of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes linked to metabolic disorders and neurodegenerative diseases. The ability of 1-(4-propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride to cross the blood-brain barrier has also been explored, suggesting its feasibility as a CNS drug candidate. Further research is needed to fully characterize its mechanism of action and assess its therapeutic potential in animal models before human clinical trials can be initiated.

The development of novel pharmaceutical agents relies heavily on collaborations between synthetic chemists, biochemists, and pharmacologists. The case of 1-(4-propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride exemplifies how interdisciplinary approaches can lead to innovative drug discovery efforts. By leveraging structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain detailed insights into how this compound interacts with its biological targets at an atomic level. These structural insights are crucial for designing next-generation analogs with improved efficacy and safety profiles.

The regulatory landscape for new drug candidates also plays a critical role in determining their progression through clinical development pipelines. Regulatory agencies require comprehensive data on a compound's safety, efficacy, and quality before approving it for medical use. The synthesis and characterization of 1-(4-propyl-4H-1,2,4-triazol-3-yl)ethylamine Dihydrochloride must adhere to Good Manufacturing Practices (GMP) standards to ensure consistency across batches produced during preclinical and clinical studies.

Future directions in research may include exploring derivatives of this compound that exhibit enhanced pharmacological properties or reduced toxicity profiles. For instance, modifications to the propyl substituent or introduction of additional functional groups could alter its binding affinity or metabolic stability. Advances in green chemistry principles may also influence how this compound is synthesized, aiming for more sustainable production methods that minimize environmental impact.

The broader significance of compounds like 1-(4-propyl-4H-1,2,4-triazol-3-yilethylanine Dihydrochloride) lies in their potential contribution to addressing unmet medical needs across various therapeutic areas. As our understanding of disease mechanisms continues to evolve through omics technologies such as genomics and proteomics, 1255717–16–8 will serve as a valuable tool for developing targeted therapies that improve patient outcomes.